Cas no 2228160-31-2 (1-methoxy-4,5-dimethyl-2-(2-methylbut-3-yn-2-yl)benzene)
1-methoxy-4,5-dimethyl-2-(2-methylbut-3-yn-2-yl)benzene Chemical and Physical Properties
Names and Identifiers
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- 1-methoxy-4,5-dimethyl-2-(2-methylbut-3-yn-2-yl)benzene
- 2228160-31-2
- EN300-1835000
-
- Inchi: 1S/C14H18O/c1-7-14(4,5)12-8-10(2)11(3)9-13(12)15-6/h1,8-9H,2-6H3
- InChI Key: UNOQTFNWFWLMKB-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C)C(C)=CC=1C(C#C)(C)C
Computed Properties
- Exact Mass: 202.135765193g/mol
- Monoisotopic Mass: 202.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 9.2Ų
1-methoxy-4,5-dimethyl-2-(2-methylbut-3-yn-2-yl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1835000-0.05g |
1-methoxy-4,5-dimethyl-2-(2-methylbut-3-yn-2-yl)benzene |
2228160-31-2 | 0.05g |
$1212.0 | 2023-09-19 | ||
| Enamine | EN300-1835000-0.1g |
1-methoxy-4,5-dimethyl-2-(2-methylbut-3-yn-2-yl)benzene |
2228160-31-2 | 0.1g |
$1269.0 | 2023-09-19 | ||
| Enamine | EN300-1835000-0.25g |
1-methoxy-4,5-dimethyl-2-(2-methylbut-3-yn-2-yl)benzene |
2228160-31-2 | 0.25g |
$1328.0 | 2023-09-19 | ||
| Enamine | EN300-1835000-0.5g |
1-methoxy-4,5-dimethyl-2-(2-methylbut-3-yn-2-yl)benzene |
2228160-31-2 | 0.5g |
$1385.0 | 2023-09-19 | ||
| Enamine | EN300-1835000-1.0g |
1-methoxy-4,5-dimethyl-2-(2-methylbut-3-yn-2-yl)benzene |
2228160-31-2 | 1g |
$1442.0 | 2023-06-03 | ||
| Enamine | EN300-1835000-2.5g |
1-methoxy-4,5-dimethyl-2-(2-methylbut-3-yn-2-yl)benzene |
2228160-31-2 | 2.5g |
$2828.0 | 2023-09-19 | ||
| Enamine | EN300-1835000-5.0g |
1-methoxy-4,5-dimethyl-2-(2-methylbut-3-yn-2-yl)benzene |
2228160-31-2 | 5g |
$4184.0 | 2023-06-03 | ||
| Enamine | EN300-1835000-10.0g |
1-methoxy-4,5-dimethyl-2-(2-methylbut-3-yn-2-yl)benzene |
2228160-31-2 | 10g |
$6205.0 | 2023-06-03 | ||
| Enamine | EN300-1835000-1g |
1-methoxy-4,5-dimethyl-2-(2-methylbut-3-yn-2-yl)benzene |
2228160-31-2 | 1g |
$1442.0 | 2023-09-19 | ||
| Enamine | EN300-1835000-5g |
1-methoxy-4,5-dimethyl-2-(2-methylbut-3-yn-2-yl)benzene |
2228160-31-2 | 5g |
$4184.0 | 2023-09-19 |
1-methoxy-4,5-dimethyl-2-(2-methylbut-3-yn-2-yl)benzene Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on 1-methoxy-4,5-dimethyl-2-(2-methylbut-3-yn-2-yl)benzene
Comprehensive Guide to 1-Methoxy-4,5-dimethyl-2-(2-methylbut-3-yn-2-yl)benzene (CAS No. 2228160-31-2)
1-Methoxy-4,5-dimethyl-2-(2-methylbut-3-yn-2-yl)benzene (CAS No. 2228160-31-2) is a specialized organic compound that has garnered attention in the fields of fragrance chemistry, pharmaceutical intermediates, and material science. This aromatic ether, characterized by its unique structural features, offers a blend of stability and reactivity, making it a valuable candidate for various industrial and research applications. In this guide, we delve into its properties, synthesis, applications, and market relevance, while addressing trending topics such as green chemistry and sustainable synthesis.
The molecular structure of 1-methoxy-4,5-dimethyl-2-(2-methylbut-3-yn-2-yl)benzene includes a benzene ring substituted with methoxy, dimethyl, and an alkyne-containing side chain. This configuration imparts distinct physicochemical properties, such as moderate volatility and lipophilicity, which are critical for its use in perfumery and flavor formulations. Researchers and manufacturers often explore its potential as a synthetic intermediate due to its ability to undergo selective functionalization reactions, including Sonogashira coupling and electrophilic aromatic substitution.
One of the most searched questions about this compound revolves around its synthetic pathways. A common method involves the alkylation of 1-methoxy-4,5-dimethylbenzene with 2-methylbut-3-yn-2-ol under acidic conditions, followed by purification via column chromatography. Recent advancements in catalytic processes have improved yields and reduced environmental impact, aligning with the growing demand for eco-friendly synthesis. These innovations are particularly relevant in the context of green chemistry, a trending topic in scientific and industrial communities.
In the fragrance industry, 1-methoxy-4,5-dimethyl-2-(2-methylbut-3-yn-2-yl)benzene is prized for its woody and amber-like olfactory profile. Perfumers leverage its stability and low toxicity to create long-lasting scents for premium personal care products and home fragrances. Additionally, its structural motifs are being investigated for potential applications in drug discovery, particularly in the design of bioactive molecules with anti-inflammatory or antimicrobial properties.
The market for specialty chemicals like this compound is expanding, driven by increasing demand in cosmetics and pharmaceuticals. Analysts highlight its role in the development of high-value intermediates, with projections indicating steady growth in the Asia-Pacific region due to rising R&D investments. For buyers and researchers, understanding its supply chain dynamics and regulatory status is essential, especially given the focus on REACH compliance and safety data sheets (SDS).
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In summary, 1-methoxy-4,5-dimethyl-2-(2-methylbut-3-yn-2-yl)benzene (CAS No. 2228160-31-2) exemplifies the intersection of chemical innovation and industrial utility. Its versatility in fragrance design, pharmaceutical research, and green synthesis positions it as a compound of enduring interest. As industries prioritize sustainability and efficiency, this molecule is poised to play a pivotal role in future advancements.
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